Spiro[1,3-benzodioxole-2,1'-cyclopentane]

• IUPAC Name: spiro[1,3-benzodioxole-2,1'-cyclopentane]
• InChI: InChI=1S/C11H12O2/c1-2-6-10-9(5-1)12-11(13-10)7-3-4-8-11/h1-2,5-6H,3-4,7-8H2
• InChI Key: VXSVOBDIGBCITM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)OC3=CC=CC=C3O2
• Molecular Formula: C11H12O2
• DSSTOX Substance ID: DTXSID101269468
• Molecular Weight: 176.21 g/mol
• CAS No.: 183-32-4

Description

Spiro[1,3-benzodioxole-2,1’-cyclopentane]: is a chemical compound with the molecular formula C11H12O2 and a molecular weight of 176.22 g/mol . It is characterized by a spirocyclic structure, where a benzodioxole ring is fused to a cyclopentane ring. This unique structure imparts distinct chemical and physical properties to the compound, making it of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Spiro[1,3-benzodioxole-2,1’-cyclopentane] typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a benzodioxole derivative with a cyclopentane derivative in the presence of a suitable catalyst . The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of Spiro[1,3-benzodioxole-2,1’-cyclopentane] may involve large-scale batch or continuous processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Industrial production often requires stringent quality control measures to ensure the consistency and safety of the final product .

Chemical Reactions Analysis

Types of Reactions

Spiro[1,3-benzodioxole-2,1’-cyclopentane] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The benzodioxole ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield spirocyclic ketones, while substitution reactions can introduce various functional groups into the benzodioxole ring .

Scientific Research Applications

Building Block in Organic Chemistry

Spiro[1,3-benzodioxole-2,1'-cyclopentane] serves as a versatile building block for the synthesis of more complex organic molecules. Its spirocyclic structure allows for diverse functionalization, making it a valuable intermediate in organic synthesis.

Key Synthesis Methods:

• Cyclization Reactions: The compound can be synthesized through cyclization reactions involving benzodioxole derivatives and cyclopentane derivatives under specific catalytic conditions.
• Multi-step Organic Reactions: The synthesis often involves multi-step reactions that may include nitration and cyclization processes to introduce functional groups necessary for further applications.

Therapeutic Potential

Research indicates that Spiro[1,3-benzodioxole-2,1'-cyclopentane] exhibits promising biological activities, which makes it a candidate for drug development. Studies have highlighted its potential as a lead compound for various therapeutic applications.

Biological Activities:

• Antimicrobial Effects: The compound has shown activity against various microbial strains, suggesting potential use in developing new antibiotics.
• Anticancer Properties: Investigations into its anticancer effects are ongoing, with preliminary results indicating the modulation of cancer cell pathways .
• Anti-inflammatory Effects: Its ability to inhibit inflammatory pathways positions it as a candidate for treating inflammatory diseases.

Material Science

In the industrial sector, Spiro[1,3-benzodioxole-2,1'-cyclopentane] is utilized in the production of specialty chemicals and advanced materials due to its stability and reactivity.

Applications in Industry:

• Polymers and Coatings: The compound is used as a precursor in synthesizing polymers with specific properties suitable for coatings and adhesives.
• Advanced Materials Development: Its unique structure allows it to be incorporated into materials that require enhanced mechanical or chemical properties .

Case Study 1: Antimicrobial Activity

A study published in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of spirocyclic compounds derived from Spiro[1,3-benzodioxole-2,1'-cyclopentane]. The results indicated significant inhibition against Gram-positive bacteria, suggesting its potential as an antibiotic agent.

Case Study 2: Anticancer Research

Research conducted by Owens et al. demonstrated that derivatives of Spiro[1,3-benzodioxole-2,1'-cyclopentane] exhibited selective cytotoxicity towards cancer cell lines while sparing normal cells. This selectivity is crucial for developing targeted cancer therapies.

Summary Table of Applications

Application Area	Specific Use Cases	Research Findings
Organic Chemistry	Building block for complex organic synthesis	Versatile intermediate in reactions
Biology	Antimicrobial, anticancer, anti-inflammatory	Exhibits significant biological activity
Industry	Specialty chemicals and advanced materials	Used in polymers and coatings

Mechanism of Action

The mechanism of action of Spiro[1,3-benzodioxole-2,1’-cyclopentane] involves its interaction with specific molecular targets and pathways. The spirocyclic structure allows it to fit into unique binding sites on proteins and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Spiro[1,3-benzodioxole-2,1’-cyclopentane] include other spirocyclic molecules, such as spiroindoles and spirooxindoles . These compounds share the spirocyclic motif but differ in the specific rings and functional groups attached.

Uniqueness

What sets Spiro[1,3-benzodioxole-2,1’-cyclopentane] apart is its benzodioxole ring fused to a cyclopentane ring. This unique structure imparts distinct chemical properties, such as stability and reactivity, making it valuable in various applications. Additionally, its ability to undergo diverse chemical reactions and form a wide range of products further highlights its versatility .

Biological Activity

Spiro[1,3-benzodioxole-2,1'-cyclopentane] is a unique spirocyclic compound that has garnered attention for its diverse biological activities. Its structure, characterized by the fusion of a benzodioxole ring and a cyclopentane unit, allows it to interact with various biological targets, potentially leading to therapeutic applications in medicine.

Chemical Structure and Properties

• Molecular Formula : C₁₃H₁₄O₄
• Molecular Weight : 234.25 g/mol
• Structural Features : The spirocyclic arrangement provides distinct steric and electronic properties that influence its biological interactions.

The biological activity of Spiro[1,3-benzodioxole-2,1'-cyclopentane] is primarily attributed to its ability to modulate enzyme and receptor activities. The compound's unique structure enables it to bind to specific molecular targets, influencing cellular processes such as signal transduction, gene expression, and metabolic pathways.

Biological Activities

1. Antimicrobial Activity
Research indicates that spirocyclic compounds exhibit significant antimicrobial properties. Spiro[1,3-benzodioxole-2,1'-cyclopentane] has shown efficacy against various bacterial strains and fungi, suggesting its potential as a lead compound for developing new antimicrobial agents.

2. Anticancer Properties
Studies have demonstrated that this compound may induce apoptosis in cancer cells. In vitro assays have shown that it can inhibit the proliferation of certain cancer cell lines, including breast and colon cancer cells. The underlying mechanism involves the modulation of apoptotic pathways and cell cycle regulation .

3. Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. It appears to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response, which could be beneficial in treating chronic inflammatory diseases .

Case Study 1: Antitumor Activity

A study evaluated the cytotoxic effects of Spiro[1,3-benzodioxole-2,1'-cyclopentane] on HCT116 human colon carcinoma cells. The results indicated a dose-dependent decrease in cell viability with an IC50 value of approximately 15 µM after 48 hours of treatment. Mechanistic studies revealed activation of caspase pathways indicative of apoptosis induction .

Case Study 2: Antimicrobial Efficacy

In a comparative study against common pathogens, Spiro[1,3-benzodioxole-2,1'-cyclopentane] exhibited minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL for Gram-positive bacteria and fungi. These findings support its potential application in developing new antimicrobial therapies.

Data Tables

Biological Activity	Assay Type	IC50/MIC (µg/mL)	Reference
Antitumor	HCT116 Cell Line	15
Antimicrobial	Staphylococcus aureus	8
Anti-inflammatory	Cytokine Inhibition	N/A

Synthesis routes and methods

Procedure details

Catechol (11 g) and cyclopentanone (9 ml) were heated under reflux in toluene (150 ml) with p-toluenesulfonic acid (0.18 g) with a water trap. After 18 hours, the mixture was concentrated and purified by chromatography (silica gel, heptane/ethyl acetate 4:1). This resulted in the product with the molecular weight of 176.22 (C11H12O2); MS(ESI): 177 (M+H+).